Cas no 102120-87-6 (1,1-Bis(p-isobutylphenyl)ethane)

1,1-Bis(p-isobutylphenyl)ethane structure
102120-87-6 structure
Product Name:1,1-Bis(p-isobutylphenyl)ethane
CAS No:102120-87-6
MF:C22H30
MW:294.473606586456
CID:124918
PubChem ID:11044622
Update Time:2025-04-18

1,1-Bis(p-isobutylphenyl)ethane Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methylpropyl)-4-[1-[4-(2-methylpropyl)phenyl]ethyl]benzene
    • 1,1-Bis(p-isobutylphenyl)ethane
    • 1,1-BIS(4-ISOBUTYLPHENYL)ETHANE
    • ACMC-1BT8R
    • AG-D-10481
    • CTK4A0694
    • Ibuprofen EP Impurity R
    • IBUPROFEN IMPURITY R
    • IBuprofen Impurity 18
    • 1,1-BIS-(4-ISOBUTYLPHENYL)ETHANE
    • KS0AT8J46G
    • Q27282405
    • 1-(2-METHYLPROPYL)-4-{1-[4-(2-METHYLPROPYL)PHENYL]ETHYL}BENZENE
    • Benzene, 1,1'-ethylidenebis[4-(2-methylpropyl)-
    • 1,1-di(4-isobutylphenyl)ethane
    • MFCD08275596
    • 102120-87-6
    • 4,4'-(Ethane-1,1-diyl)bis(isobutylbenzene)
    • Benzene, 1,1'-ethylidenebis(4-(2-methylpropyl)-
    • UNII-KS0AT8J46G
    • DTXSID00144655
    • ZBIVAPCIGWNIEH-UHFFFAOYSA-N
    • Ibuprofen impurity R [EP]
    • 1,1'-(Ethane-1,1-diyl)-4,4'-(2-methylpropyl)dibenzene
    • IBUPROFEN IMPURITY R [EP IMPURITY]
    • 1,1'-(Ethane-1,1-diyl)-4,4'-(2-methylpropyl)dibenzene; Ibuprofen Imp. R (EP); Ibuprofen Impurity R
    • G87630
    • IBUPROFEN IMPURITY R (EP IMPURITY)
    • DTXCID9067146
    • Inchi: 1S/C22H30/c1-16(2)14-19-6-10-21(11-7-19)18(5)22-12-8-20(9-13-22)15-17(3)4/h6-13,16-18H,14-15H2,1-5H3
    • InChI Key: ZBIVAPCIGWNIEH-UHFFFAOYSA-N
    • SMILES: C(C)(C1C=CC(=CC=1)CC(C)C)C1C=CC(=CC=1)CC(C)C

Computed Properties

  • Exact Mass: 294.23500
  • Monoisotopic Mass: 294.234750957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 6.23540

1,1-Bis(p-isobutylphenyl)ethane Security Information

1,1-Bis(p-isobutylphenyl)ethane Pricemore >>

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